Cas no 2248369-18-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cycloheptyloxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cycloheptyloxy)acetate
• CAS No: 2248369-18-6
• MF: C₁₇H₁₉NO₅
• MW: 317.336465120316
• CID: 6070178
• PubChem ID: 165726100
• Update Time: 2025-06-13

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cycloheptyloxy)acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6515380
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cycloheptyloxy)acetate
• 2248369-18-6

• Inchi： 1S/C17H19NO5/c19-15(11-22-12-7-3-1-2-4-8-12)23-18-16(20)13-9-5-6-10-14(13)17(18)21/h5-6,9-10,12H,1-4,7-8,11H2
• InChI Key： DUJBOZBFUDZNOR-UHFFFAOYSA-N
• SMILES： O(CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1CCCCCC1

Computed Properties

• Exact Mass: 317.12632271g/mol
• Monoisotopic Mass: 317.12632271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cycloheptyloxy)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cycloheptyloxy)acetate (CAS No. 2248369-18-6)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cycloheptyloxy)acetate (CAS No. 2248369-18-6) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a 1,3-dioxo-isoindole core, which is a phthalimide derivative, coupled with a cycloheptyloxy acetate moiety. This combination grants the compound distinct physicochemical properties, making it a subject of interest in pharmaceutical and material science research. The CAS No. 2248369-18-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for novel isoindole derivatives has surged due to their potential applications in drug discovery and functional materials. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl group is particularly noteworthy for its role in modulating biological activity, often serving as a pharmacophore in medicinal chemistry. Meanwhile, the cycloheptyloxy segment introduces lipophilicity, which can enhance membrane permeability—a key factor in optimizing drug delivery systems. Researchers are actively exploring how this compound’s balanced polarity and steric effects could address challenges in bioavailability and targeted therapy.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(cycloheptyloxy)acetate typically involves multi-step organic reactions, including esterification and cyclization processes. Advanced techniques like NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. Given the growing emphasis on green chemistry, efforts are underway to optimize its production using sustainable catalysts and solvents, aligning with global trends toward eco-friendly manufacturing.

From an industrial perspective, this compound’s versatility extends to applications in polymeric materials and coatings, where its rigid aromatic core contributes to thermal stability. Additionally, its potential as an intermediate in agrochemicals has sparked interest, particularly in formulations requiring slow-release mechanisms. As the scientific community prioritizes structure-activity relationships (SAR), 2248369-18-6 serves as a valuable template for designing next-generation functional molecules.

For researchers seeking reliable data on CAS No. 2248369-18-6, authoritative sources such as Reaxys and SciFinder provide detailed spectral and synthetic references. The compound’s nomenclature, including its IUPAC name and SMILES notation, is meticulously documented to avoid ambiguity. As the field evolves, interdisciplinary collaborations are likely to uncover further innovations leveraging this molecule’s unique attributes, reinforcing its relevance in cutting-edge science.